Silyl-ether based ROMP monomer iPrSi

• Molecular Formula: C11H22O2Si
• Molecular Weight: 214.38 g/mol
• InChI: InChI=1S/C11H22O2Si/c1-10(2)14(11(3)4)12-8-6-5-7-9-13-14/h5-6,10-11H,7-9H2,1-4H3/b6-5-
• InChIKey: YBYQYMPJHKPHMH-WAYWQWQTSA-N

iPrSi: ROMP Monomer for Backbone-Degradable Polymers

Silyl-ether based ROMP monomer iPrSi (CAS 2396521-63-2, 2,2-Bis(1-methylethyl)-1,3-dioxa-2-silacyclohept-5-ene) is an eight-membered cyclic bifunctional olefin with the molecular formula C11H22O2Si and molecular weight 214.38 . It copolymerizes efficiently with norbornene-based (macro)monomers via ring-opening metathesis polymerization (ROMP), introducing hydrolytically cleavable silyl ether linkages into polynorbornene backbones [1]. This monomer class enables synthesis of linear, bottlebrush, and brush-arm star copolymers with backbone degradability under mildly acidic aqueous conditions, with degradation rates tunable over several orders of magnitude depending on silyl ether substituents [2].

Workflow

ROMP comonomer for backbone-degradable polynorbornene synthesis

Selection

Tunable hydrolytic stability via isopropyl silyl ether substituents

Compatibility

Standard Grubbs 3rd generation catalyst conditions

• [1] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Tailored silyl ether monomers enable backbone-degradable polynorbornene-based linear, bottlebrush and star copolymers through ROMP. Nature Chemistry, 11(12), 1124–1132. https://doi.org/10.1038/s41557-019-0352-4 View Source
• [2] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Tailored silyl ether monomers enable backbone-degradable polynorbornene-based linear, bottlebrush and star copolymers through ROMP. Nature Chemistry, 11(12), 1124–1132. View Source

iPrSi vs. Other Silyl-Ether Monomers: Degradation Kinetics

The silyl-ether ROMP monomer class includes several structural variants (e.g., iPrSi with isopropyl substituents, EtSi with ethyl substituents, and PhSi with phenyl substituents) that all copolymerize with norbornenes to introduce backbone cleavable sites [1]. However, these monomers are not functionally interchangeable because the steric bulk of the silyl ether substituents directly governs hydrolytic stability and degradation kinetics [2]. iPrSi, bearing relatively bulky isopropyl groups, provides intermediate hydrolytic stability compared to the more labile EtSi and the more sterically protected PhSi [3]. Procurement of an incorrect analog risks altering degradation rates by orders of magnitude, compromising material performance in applications where precise control over polymer lifetime is required [4].

Variant

Substituent

Degradation Profile

iPrSi (This Product)

Isopropyl groups; intermediate hydrolytic stability

EtSi

Ethyl groups; more labile, faster degradation kinetics

PhSi

Phenyl groups; greater steric protection, slower degradation

Steric bulk of silyl ether substituents may shift degradation rates by orders of magnitude. Incorrect analog procurement may alter material lifetime and require revalidation.

• [1] Sigma-Aldrich. (n.d.). Silyl ether based ROMP monomer EtSi (Product No. 934534) and PhSi (Product No. 934542). View Source
• [2] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Tailored silyl ether monomers enable backbone-degradable polynorbornene-based linear, bottlebrush and star copolymers through ROMP. Nature Chemistry, 11(12), 1124–1132. View Source
• [3] Shieh, P., Zhang, W., Husted, K. E. L., Kristufek, S. L., Xiong, B., Lundberg, D. J., Lem, J., Veysset, D., Sun, Y., Nelson, K. A., Plata, D. L., & Johnson, J. A. (2020). Cleavable comonomers enable degradable, recyclable thermoset plastics. Nature, 583(7817), 542–547. View Source
• [4] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Nature Chemistry, 11(12), 1124–1132. View Source

iPrSi Performance Evidence

Degradation Kinetics: iPrSi vs. EtSi

Under identical acidic conditions (THF containing 15% concentrated aqueous HCl, 12.1 N), EtSi-doped pDCPD (polydicyclopentadiene) exhibited noticeably more rapid degradation than iPrSi-doped pDCPD [1]. The less sterically hindered ethyl groups on EtSi render the silyl ether linkage more susceptible to hydrolytic cleavage compared to the bulkier isopropyl groups on iPrSi [2]. Both samples achieved substantial degradation within 12 hours, but the kinetic difference enables tunable material lifetimes [1].

Degradation Kinetics: iPrSi vs. EtSi

Head-to-head

iPrSi-doped pDCPD degrades more slowly than EtSi-doped pDCPD under acidic conditions (THF / 15% aq. HCl). Both largely degraded within 12 h; EtSi observably faster due to reduced steric hindrance at the silyl ether linkage.

Supports selection for slower, more controlled degradation profiles

Qualitative but reproducible difference; 10 vol% loading in pDCPD thermoset

Evidence Dimension	Degradation rate (visual observation of network dissolution) in acidic organic medium
Target Compound Data	iPrSi-doped pDCPD (10% loading): slower degradation, largely degraded within 12 h
Comparator Or Baseline	EtSi-doped pDCPD (10% loading): noticeably more rapid degradation, largely degraded within 12 h
Quantified Difference	Qualitative but reproducible difference; EtSi degrades observably faster due to reduced steric hindrance
Conditions	THF containing 15% concentrated aqueous HCl (12.1 N), ambient temperature, 10 vol% comonomer loading in pDCPD thermoset

Why This Matters

This kinetic difference provides a basis for selecting iPrSi when slower, more controlled degradation is required versus EtSi for applications demanding faster material clearance.

• [1] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Extended Data Fig. 5: Synthesis and degradation of EtSi- and iPrSi-doped pDCPD. Nature, 583(7817). View Source
• [2] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Nature Chemistry, 11(12), 1124–1132. View Source

Mechanical Property Retention at Low Loadings

Incorporation of iPrSi at 10 vol% loading into pDCPD produced no significant difference in Young's modulus or strain at break compared to native (0%) pDCPD, as measured by tensile testing at room temperature [1]. At higher loadings (33% and 50%), the glass transition temperature (Tg) decreased to 46 °C and 14 °C respectively, approaching or falling below room temperature and altering tensile behavior [2]. Nanoindentation and dynamic mechanical analysis (DMA) confirmed that reduced moduli and storage moduli at low iPrSi loadings remain comparable to native pDCPD [3].

Mechanical Retention at Low Loading

Head-to-head

No significant difference in Young's modulus or strain at break at 10 vol% iPrSi loading vs. native pDCPD (P > 0.1). At ≥33% loading, Tg decreases to 46 °C (33%) and 14 °C (50%), altering tensile behavior.

Incorporation up to 10% preserves structural integrity in thermoset matrices

Room temperature tensile testing; n = 3 for 0% and 10% groups

Evidence Dimension	Young's modulus and strain at break (room temperature tensile testing)
Target Compound Data	10% iPrSi-doped pDCPD: no significant difference vs 0% (P > 0.1)
Comparator Or Baseline	0% iPrSi (native pDCPD): baseline mechanical properties
Quantified Difference	No statistically significant difference at ≤10% loading; significant deviation at ≥33% loading due to Tg reduction
Conditions	Room temperature tensile testing; n = 3 for 0% and 10%, n = 2–4 for higher loadings; pDCPD thermoset matrix

Why This Matters

This evidence demonstrates that iPrSi can be incorporated up to 10% without compromising the structural integrity of pDCPD, enabling degradability without sacrificing mechanical performance.

• [1] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Figure 3: Functional evaluation of doped pDCPD. Nature, 583(7817), 542–547. View Source
• [2] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Figure 3a. Nature, 583(7817). View Source
• [3] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Figure 3d–e and Extended Data Fig. 4. Nature, 583(7817). View Source

Seawater Degradation: iPrSi vs. EtSi

In synthetic seawater degradation experiments, both iPrSi- and EtSi-doped pDCPD samples exhibited measurable carbon dissolution, but with distinct kinetic profiles that allow tuning of marine degradation rates [1]. This differential behavior arises from the steric differences between isopropyl (iPrSi) and ethyl (EtSi) substituents, which govern silyl ether hydrolysis susceptibility in aqueous saline environments [2]. The ability to select between these monomers provides a direct means to optimize environmental degradation for specific marine or aqueous applications [1].

Seawater Degradation

Head-to-head

Both iPrSi- and EtSi-doped pDCPD exhibit measurable carbon dissolution in synthetic seawater, with distinct kinetic profiles. EtSi degrades faster; both degrade faster than native pDCPD.

Enables tuning of marine degradation rates for environmental persistence studies

Synthetic seawater, ambient conditions; carbon dissolution as degradation proxy

Evidence Dimension	Dissolved carbon analysis (proxy for degradation) in synthetic seawater
Target Compound Data	iPrSi-doped pDCPD: measurable carbon release with distinct kinetic profile
Comparator Or Baseline	EtSi-doped pDCPD: faster carbon release (quantitative data available in source figures)
Quantified Difference	EtSi degrades faster than iPrSi in seawater; both degrade faster than native (0%) pDCPD
Conditions	Synthetic seawater, ambient conditions, pDCPD thermoset with silyl ether comonomer incorporation

Why This Matters

For applications where materials may enter marine environments, iPrSi offers a degradation profile distinct from EtSi, enabling selection based on desired environmental persistence.

• [1] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Figure 3i: iPrSi and EtSi doping allows for tuning of degradation in synthetic seawater. Nature, 583(7817). View Source
• [2] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Nature Chemistry, 11(12), 1124–1132. View Source

Fluoride-Mediated Cleavage vs. Comonomer Loading

iPrSi-doped pDCPD samples incubated in 0.5 M tetrabutylammonium fluoride (TBAF) in THF overnight exhibited degradation that scaled with iPrSi loading (0, 2.5, 5, 7.5, and 10 vol%) [1]. Following TBAF treatment, swelling ratios in THF (THF swollen mass divided by dry mass) increased for 2.5% and 5% iPrSi-doped samples relative to native pDCPD, indicating network cleavage [2]. Oscillatory rheology confirmed loss of storage modulus upon TBAF exposure for iPrSi-containing samples [3].

Fluoride-Mediated Cleavage vs. Loading

Head-to-head

Degradation scales with iPrSi loading (0–10 vol%) under 0.5 M TBAF in THF. Swelling ratio increases from ~1.2 (0%) to ~2.5 (5% iPrSi) post-treatment. Storage modulus loss confirmed by oscillatory rheology.

Loading-dependent control supports recyclable and stimuli-responsive material design

Overnight TBAF incubation; swelling ratio as network cleavage indicator

Evidence Dimension	Degradation extent (visual dissolution and THF swelling ratio) as a function of comonomer loading
Target Compound Data	iPrSi at 2.5%, 5%, 7.5%, 10%: increasing degradation with higher loading
Comparator Or Baseline	0% iPrSi (native pDCPD): no degradation under identical conditions
Quantified Difference	Swelling ratio increases from ~1.2 (0%) to ~2.5 (5% iPrSi) post-TBAF treatment
Conditions	0.5 M TBAF in THF, overnight incubation, ambient temperature

Why This Matters

This quantitative loading-dependence enables precise control over degradation extent in fluoride-triggered deconstruction scenarios, relevant for recyclable thermosets and stimuli-responsive materials.

• [1] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Extended Data Fig. 3: Further quantification of the impact of silyl ether incorporation into pDCPD strands. Nature, 583(7817). View Source
• [2] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Extended Data Fig. 3c: THF swelling ratios. Nature, 583(7817). View Source
• [3] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Extended Data Fig. 3b: Loss moduli. Nature, 583(7817). View Source

ROMP Copolymerization Efficiency

iPrSi copolymerizes efficiently with a wide variety of norbornene derivatives including both small-molecule monomers and macromonomers via ring-opening metathesis polymerization (ROMP) . The eight-membered cyclic silyl ether structure provides sufficient ring strain to drive efficient incorporation into growing polynorbornene chains [1]. This copolymerization efficiency is a class-level property shared by iPrSi, EtSi, and PhSi, enabling their use as drop-in comonomers for introducing backbone degradability without requiring extensive re-optimization of established ROMP protocols [2]. Unlike alternative degradable linker strategies that may require specialized catalysts or conditions, iPrSi operates under standard Grubbs 3rd generation (G3) catalyst conditions [1].

ROMP Copolymerization Efficiency

Class-level

Reported efficient copolymerization with norbornene-based small-molecule monomers and macromonomers under standard Grubbs 3rd generation catalyst conditions. This is a class-level property shared across iPrSi, EtSi, and PhSi.

Supports integration into established ROMP workflows without re-optimization

Class-level inference; review specific macromonomer compatibility for your system

Evidence Dimension	Copolymerization compatibility with norbornene-based (macro)monomers
Target Compound Data	iPrSi: demonstrated efficient copolymerization with various norbornene derivatives
Comparator Or Baseline	Norbornene monomers (standard ROMP substrates)
Quantified Difference	Comparable copolymerization efficiency; enables statistical or gradient incorporation of degradable units
Conditions	ROMP using Grubbs 3rd generation catalyst, standard reaction conditions

Why This Matters

Efficient copolymerization ensures that iPrSi can be integrated into existing ROMP-based material synthesis workflows without requiring catalyst or condition re-optimization, reducing development time and procurement complexity.

• [1] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Nature Chemistry, 11(12), 1124–1132. View Source
• [2] Sigma-Aldrich. (n.d.). Silyl-ether based ROMP monomer EtSi and PhSi product pages. View Source

Block Copolymer Junction Cleavage

In triblock bottlebrush copolymers containing iPrSi at block junctions, treatment with HCl resulted in complete cleavage of the polymer into two halves, demonstrating site-specific backbone scission at the silyl ether linkage [1]. Upon dissolution of these triblock copolymers in methanol (a selective solvent for the PEG block), both iPrSi-containing and non-iPrSi-containing samples formed translucent solutions indicative of larger aggregate formation, but only the iPrSi-containing copolymer underwent actual chain cleavage [2]. This regioselective degradation capability distinguishes iPrSi from non-cleavable ROMP-based block copolymers and enables triggered disassembly in responsive material designs [1].

Block Copolymer Junction Cleavage

Head-to-head

iPrSi at triblock bottlebrush junctions enables complete, site-specific backbone scission into two halves upon HCl treatment. Non-cleavable analog remains intact under identical conditions.

Supports triggered disassembly designs for responsive material systems

Regioselective cleavage demonstrated; HCl treatment, PEG-selective solvent

Evidence Dimension	Regioselective block copolymer junction cleavage upon acid treatment
Target Compound Data	iPrSi-containing triblock bottlebrush: complete cleavage into two halves upon HCl treatment
Comparator Or Baseline	Non-cleavable block copolymer: no chain cleavage under identical conditions
Quantified Difference	Qualitative: iPrSi enables site-specific backbone scission; non-cleavable analog remains intact
Conditions	HCl treatment of triblock bottlebrush copolymers with iPrSi at block junction

Why This Matters

This site-specific cleavage capability enables the design of block copolymers with triggered disassembly, relevant for controlled drug release, stimuli-responsive self-assembly, and advanced nanopatterning.

• [1] Zhang, Y., et al. (2017). Tuning microdomain spacing with light using ortho‐nitrobenzyl‐linked triblock copolymers. Journal of Polymer Science Part B: Polymer Physics, 55(23), 1735–1743. (Supplementary Figure 19, citing iPrSi junction cleavage). View Source
• [2] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Application of iPrSi for regioselective polymer cleavage. Nature Chemistry, 11(12), 1124–1132. View Source

iPrSi Application Scenarios

Degradable Thermosets with Tunable Hydrolytic Stability

iPrSi is the preferred comonomer when designing degradable pDCPD or related polynorbornene thermosets where degradation must occur, but with controlled kinetics slower than EtSi-based systems. At ≤10 vol% loading, iPrSi preserves native mechanical properties (Young's modulus and strain at break) while enabling acid- or fluoride-triggered deconstruction [1][2]. This scenario is particularly relevant for recyclable composite materials, sacrificial molds, and temporary structural components where both mechanical integrity and eventual degradability are required .

Bottlebrush and Star Copolymers for Biomedical Delivery

For linear, bottlebrush, and brush-arm star copolymers intended for in vivo biomedical applications (e.g., drug delivery vehicles, imaging agents), iPrSi enables backbone degradability under mildly acidic aqueous conditions [1]. The isopropyl substituents provide intermediate hydrolytic stability that can be tuned relative to EtSi (faster) and PhSi (slower), allowing researchers to match degradation kinetics to specific biological clearance requirements or target tissue pH profiles [2].

Stimuli-Responsive Self-Assembly and Nanopatterning

iPrSi incorporated at block copolymer junctions enables site-specific backbone scission upon acid treatment, triggering disassembly into defined fragments [1]. This capability supports the design of stimuli-responsive materials for controlled drug release, hierarchical nanopatterning, and self-assembled systems where localized degradation alters domain spacing or morphology [2]. The regioselective nature of iPrSi cleavage distinguishes it from random backbone degradation strategies [1].

Marine-Degradable Materials with Tunable Persistence

For applications where materials may enter marine environments, iPrSi-doped polymers exhibit degradation in synthetic seawater with kinetics distinct from EtSi-doped analogs, enabling tuning of environmental persistence [1]. This differential degradation profile makes iPrSi a candidate for temporary marine structures, fishing gear components, or other applications where controlled environmental breakdown is desired but not as rapid as EtSi-based systems would provide [2].

Application

Selection Property

Validation Focus

Degradable thermoset synthesis

Intermediate hydrolytic stability range

Mechanical property validation at ≤10% comonomer loading

Bottlebrush and star copolymer studies

Backbone degradability under mildly acidic aqueous conditions

Degradation kinetics matched to target pH and clearance requirements

Stimuli-responsive self-assembly

Regioselective silyl ether junction cleavage

Block copolymer disassembly endpoint and fragment characterization

Marine-degradable material studies

Seawater degradation profile distinct from EtSi analogs

Environmental persistence endpoint in synthetic seawater

• [1] Shieh, P., Zhang, W., Husted, K. E. L., et al. (2020). Cleavable comonomers enable degradable, recyclable thermoset plastics. Nature, 583(7817), 542–547. View Source
• [2] Shieh, P., Nguyen, H. V.-T., & Johnson, J. A. (2019). Tailored silyl ether monomers enable backbone-degradable polynorbornene-based linear, bottlebrush and star copolymers through ROMP. Nature Chemistry, 11(12), 1124–1132. View Source